Cas no 394203-57-7 (2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol)

• Product Name: 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol
• CAS No: 394203-57-7
• MF: C₆H₅F₃OS
• MDL: MFCD16067879
• CID: 1507178
• PubChem ID: 61644908
• Update Time: 2025-05-19

2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, a-(trifluoromethyl)-
• 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol
• 2,2,2-Trifluoro-1-(thiophen-3-yl)ethanol

• MDL： MFCD16067879

Additional information on 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol

2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol: A Comprehensive Overview (CAS No. 394203-57-7)

2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol, with the CAS number 394203-57-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique combination of a trifluoromethyl group and a thiophene ring, making it an intriguing candidate for various applications, including pharmaceuticals and advanced materials.

The molecular structure of 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol consists of a trifluoromethyl group attached to a carbon atom, which is also bonded to a hydroxyl group and a thiophene ring. The presence of the trifluoromethyl group imparts significant electronic and steric effects, while the thiophene ring provides aromatic stability and unique chemical reactivity. These structural features make the compound highly suitable for use in drug discovery and development.

Recent studies have highlighted the potential of 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic profiles. Additionally, the thiophene ring can enhance the binding affinity to specific protein targets, making these compounds valuable for developing novel therapeutic agents.

In the realm of materials science, 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol has been explored for its potential in organic electronics and photovoltaic applications. The combination of fluorine atoms and thiophene rings can influence the electronic properties of materials, leading to improved charge transport and energy conversion efficiencies. A study in the Journal of Materials Chemistry C demonstrated that derivatives of this compound exhibit excellent performance in organic solar cells due to their favorable bandgap and charge mobility characteristics.

The synthesis of 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining efficiency.

In terms of safety and handling, it is important to note that while 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

The future prospects for 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol are promising. Ongoing research is focused on optimizing its properties for specific applications and developing new derivatives with enhanced functionalities. For example, efforts are being made to improve the solubility and bioavailability of this compound for pharmaceutical use. Additionally, its potential in advanced materials continues to be explored through interdisciplinary collaborations between chemists and materials scientists.

In conclusion, 2,2,2-Trifluoro-1-(thiophen-3-yl)ethan-1-ol (CAS No. 394203-57-7) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure offers valuable opportunities for developing novel therapeutic agents and advanced materials with improved performance characteristics. As research in these areas continues to advance, the significance of this compound is likely to grow further.